3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide

Description

3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide is a chemical compound with the CAS number 37743-18-3 . It has a molecular formula of C18H20NO.Br and a molecular weight of 346.27 . Synonyms for this compound include Loperamide Impurity, Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furaniminium bromide, and N-(Dihydro-3,3-diphenyl-2(3H)-furanylidene)-N-methylmethanaminium bromide .

The chemical properties of 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide include a melting point of 174.2-177.4 °C and an estimated density of 1.3296 . It exhibits a vapor pressure of 0.002-0.007 Pa at 20-25°C and a refractive index of approximately 1.5570 . The solubility of this compound in water is greater than 500 g/L at 20°C, with a LogP value of -2.3 at 20°C and pH 7 . It typically appears as a particulate or powder solid .

In terms of safety, 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide is classified as an irritant, with hazard codes Xn and Xi, and risk statements 68-22 . Safety statements include 45-36/37 . This compound is also related to Loperamide, which is an API Category pharmaceutical reference material .

• CAS No.: 37743-18-3
• Product Name: 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide
• Molecular Formula: C18H20NOBr
• Molecular Weight: 346.3 g/mol
• IUPAC Name: (3,3-diphenyloxolan-2-ylidene)-dimethylazanium;bromide
• Standard InChI: InChI=1S/C18H20NO.BrH/c1-19(2)17-18(13-14-20-17,15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12H,13-14H2,1-2H3;1H/q+1;/p-1
• Standard InChIKey: QJPXLCQSAFQCBD-UHFFFAOYSA-M
• SMILES: C[N+](=C1C(CCO1)(C2=CC=CC=C2)C3=CC=CC=C3)C.[Br-]
• Canonical SMILES: C[N+](=C1C(CCO1)(C2=CC=CC=C2)C3=CC=CC=C3)C.[Br-]
• Appearance: Off-White to Pale Beige Solid
• Purity: > 95%
• Synonyms: Dimethyl(tetrahydro-3,3-diphenyl-2-furylidene)ammonium Bromide; Dihydro-N,N-dimethyl-3,3-diphenyl-2(3H)-furanaminium Bromide; N-(Dihydro-3,3-diphenyl-2(3H)-furanylidene)-N-methyl-methanaminium Bromide
• PubChem Compound: 2723589
• Last Modified: Aug 15 2023